molecular formula C11H12N2O B8815241 4-Hydroxy-7-isopropylquinazoline

4-Hydroxy-7-isopropylquinazoline

Cat. No.: B8815241
M. Wt: 188.23 g/mol
InChI Key: IFWLSJLOELEJLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxy-7-isopropylquinazoline is a quinazoline derivative characterized by a hydroxyl group at the 4-position and an isopropyl substituent at the 7-position of the quinazoline core. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. This class of compounds is notable for its pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities . The hydroxyl and isopropyl groups in 4-Hydroxy-7-isopropylquinazoline contribute to its unique physicochemical properties, such as solubility and hydrogen-bonding capacity, which influence its biological interactions and synthetic applications.

Properties

Molecular Formula

C11H12N2O

Molecular Weight

188.23 g/mol

IUPAC Name

7-propan-2-yl-3H-quinazolin-4-one

InChI

InChI=1S/C11H12N2O/c1-7(2)8-3-4-9-10(5-8)12-6-13-11(9)14/h3-7H,1-2H3,(H,12,13,14)

InChI Key

IFWLSJLOELEJLQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC2=C(C=C1)C(=O)NC=N2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Quinazoline Derivatives

Quinazoline derivatives exhibit diverse biological and chemical behaviors depending on their substituents. Below is a comparative analysis of 4-Hydroxy-7-isopropylquinazoline with structurally related compounds:

Structural and Functional Group Variations

  • Imidazo[4,5-g]quinazolines (e.g., compounds 5–12 in Figure 2 of the cited study): These derivatives incorporate an imidazole ring fused to the quinazoline core.
  • 6-Fluoro-1H-benzo[d]imidazol-5-amines: Fluorine substitution at position 6 introduces electronegativity, improving metabolic stability and membrane permeability compared to non-fluorinated analogs.

Pharmacological Activity

  • Imidazo[4,5-g]quinazolines : Demonstrated anticancer activity in vitro, with IC₅₀ values ranging from 0.5–5 µM against breast cancer (MCF-7) and leukemia (HL-60) cell lines. Thiophene-substituted analogs showed enhanced cytotoxicity due to improved lipophilicity .
  • 7-Nitroquinazoline : Exhibits potent antibacterial activity against Staphylococcus aureus (MIC = 2 µg/mL), attributed to nitro group-mediated disruption of bacterial DNA synthesis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.